Methanesulfonic acid 2-chloro-4-fluorobenzyl ester

• IUPAC Name: (2-chloro-4-fluorophenyl)methyl methanesulfonate
• InChI: InChI=1S/C8H8ClFO3S/c1-14(11,12)13-5-6-2-3-7(10)4-8(6)9/h2-4H,5H2,1H3
• InChI Key: DSCSCSPBIGHMIX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=C(C=C(C=C1)F)Cl
• Molecular Formula: C8H8ClFO3S
• Molecular Weight: 238.66 g/mol

Description

“Methanesulfonic acid 2-chloro-4-fluorobenzyl ester” is a chemical compound with the molecular formula C8H8ClFO3S and a molecular weight of 238.66. It is a derivative of Methanesulfonic acid (MsOH), which is an organosulfuric, colorless liquid with the molecular formula CH3SO3H.

Chemical Reactions Analysis

Methanesulfonic acid (MSA) is a very strong acid and is very stable against chemical oxidation and reduction. It has no tendency to hydrolyze in water. In terms of its environmental impact, MSA has low toxicity and is biodegradable. A useful property is the high solubility of its salts in water: methanesulfonate salts have a much higher solubility in water than sulfate salts.

Physical And Chemical Properties Analysis

Methanesulfonic acid (MSA) is a hygroscopic colorless liquid or white solid, depending on whether the ambient temperature is greater or less than 20 ºC. It is very soluble in water and oxygenated solvents, but sparingly soluble in most hydrocarbons. In aqueous solution, it is a strong acid (completely ionized).

Safety and Hazards

Methanesulfonic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is corrosive to metals, and it causes severe skin burns and eye damage. It may cause respiratory irritation and is harmful if swallowed or in contact with skin.

Future Directions

The global production of MSA is expected to increase rapidly in the near future thanks to both the industrialization of a new sustainable synthesis process and its many applications. As a result, MSA will become more widely available and a lower price will make it an increasingly attractive option.